2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole
Overview
Description
2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole (2,5-BPEOD) is an organic compound used in a variety of scientific research applications. It is a heterocyclic compound that contains two nitrogen atoms and five carbon atoms in a ring structure. 2,5-BPEOD is generally synthesized from an organic reaction between pentafluoroethylamine and 1,3,4-oxadiazole. It is a versatile compound that has been used in a variety of fields, including organic chemistry, materials science, and biochemistry.
Scientific Research Applications
2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole has been used in a variety of scientific research applications. It is a versatile compound that can be used as a catalyst in organic synthesis, as a reagent in materials science, and as a probe in biochemistry. In organic synthesis, 2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole has been used as a catalyst in the synthesis of a variety of organic compounds. In materials science, it has been used as a reagent in the synthesis of organic polymers and other materials. In biochemistry, it has been used as a probe to study the structure and function of proteins, enzymes, and other biological molecules.
Mechanism of Action
2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole is a versatile compound that can be used in a variety of ways to study the structure and function of proteins, enzymes, and other biological molecules. It can be used to study the binding of proteins to other molecules, the stability of proteins, and the catalytic activity of enzymes. It can also be used to study the structure of proteins and other molecules, as well as the dynamics of protein-protein interactions.
Biochemical and Physiological Effects
2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole has been used in a variety of biochemical and physiological studies. It has been used to study the binding of proteins to other molecules, the stability of proteins, and the catalytic activity of enzymes. It has also been used to study the structure of proteins and other molecules, as well as the dynamics of protein-protein interactions. In addition, it has been used to study the effects of drugs and other compounds on cellular processes.
Advantages and Limitations for Lab Experiments
2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole is a versatile compound that can be used in a variety of ways to study the structure and function of proteins, enzymes, and other biological molecules. It is generally easy to synthesize and can be used in a variety of laboratory experiments. However, it is important to note that 2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole is a relatively new compound and there is still much to be learned about its properties and potential effects.
Future Directions
The potential applications of 2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole are vast and there are many possible future directions for research. Some potential future directions include further studies on the structure and function of proteins, enzymes, and other biological molecules; studies on the effects of drugs and other compounds on cellular processes; and studies on the synthesis of organic polymers and other materials. Additionally, 2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole could be used in the development of new pharmaceuticals and other compounds with potential therapeutic applications.
Synthesis Methods
2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole is synthesized by an organic reaction between pentafluoroethylamine and 1,3,4-oxadiazole. This reaction is typically conducted in an inert atmosphere at room temperature. The two starting materials are combined in a 1:1 molar ratio and allowed to react for several hours. After the reaction is complete, the reaction mixture is cooled and the product is isolated by a combination of filtration and recrystallization techniques.
properties
IUPAC Name |
2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6F10N2O/c7-3(8,5(11,12)13)1-17-18-2(19-1)4(9,10)6(14,15)16 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQOIQMXVVLTDAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NN=C(O1)C(C(F)(F)F)(F)F)C(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6F10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00237536 |
Source
|
| Record name | 2,5-Bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00237536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole | |
CAS RN |
891-87-2 |
Source
|
| Record name | 2,5-Bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000891872 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC60317 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60317 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,5-Bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00237536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-BIS(1,1,2,2,2-PENTAFLUOROETHYL)-1,3,4-OXADIAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MS4ZE6X3RS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
